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Compound of Interest

Compound Name: GR 100679

Cat. No.: B15601478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and storage

of GR 100679, a potent and selective 5-HT1D receptor antagonist. Adherence to these

guidelines is crucial for maintaining the compound's integrity and ensuring accurate and

reproducible experimental results.

Chemical Properties and Solubility
GR 100679 is a non-peptide antagonist with the molecular formula C34H44N6O5 and a

molecular weight of 616.7 g/mol .[1] Its solubility in common laboratory solvents is a critical

factor for the preparation of stock solutions.

Table 1: Solubility of GR 100679

Solvent Molar Solubility Approx. mg/mL Solubility

Dimethyl Sulfoxide (DMSO) up to 50 mM ~30.84 mg/mL

Ethanol up to 10 mM ~6.17 mg/mL

Note: The mg/mL solubility is calculated based on the molecular weight of 616.7 g/mol . It is

recommended to perform a small-scale solubility test before preparing large-volume stock

solutions.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15601478?utm_src=pdf-interest
https://www.benchchem.com/product/b15601478?utm_src=pdf-body
https://www.benchchem.com/product/b15601478?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/gr-100679
https://www.benchchem.com/product/b15601478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GR 100679 in DMSO.

Materials:

GR 100679 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Equilibration: Allow the vial of GR 100679 to equilibrate to room temperature for at least 15-

20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the

desired amount of GR 100679. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 6.17 mg of the compound.

Dissolution: Add the appropriate volume of DMSO to the tube containing the weighed GR
100679. For a 10 mM solution with 6.17 mg of the compound, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if

necessary, but avoid excessive heat.

Verification: Visually inspect the solution to ensure there are no undissolved particulates. The

solution should be clear.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or

below.
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Preparation

Dissolution

Storage

Start: Obtain GR 100679

Equilibrate vial to room temperature

Weigh GR 100679

Add appropriate solvent (e.g., DMSO)

Vortex until completely dissolved

Visually inspect for particulates

If particulates remain
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If clear
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End: Ready for experimental use
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Caption: Workflow for dissolving and storing GR 100679.
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Storage and Stability
Proper storage of GR 100679 is essential to maintain its chemical stability and biological

activity.

Table 2: Storage Recommendations

Form Storage Condition Recommended Duration

Solid Desiccate at -20°C Up to 6 months

Stock Solution (in DMSO or

Ethanol)
Aliquoted at -20°C or below Up to 1 month

Important Considerations:

Light Sensitivity: Protect the solid compound and its solutions from light. Use amber or light-

blocking containers.

Hygroscopicity: GR 100679 is potentially hygroscopic. Store the solid form in a desiccator.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions as this can lead

to degradation. Aliquoting into single-use volumes is highly recommended.

Signaling Pathway
GR 100679 is a selective antagonist of the 5-hydroxytryptamine (serotonin) receptor 1D (5-

HT1D). The 5-HT1D receptor is a G protein-coupled receptor (GPCR) that, upon activation by

its endogenous ligand serotonin, inhibits the activity of adenylyl cyclase, leading to a decrease

in intracellular cyclic AMP (cAMP) levels. By blocking this interaction, GR 100679 prevents the

downstream signaling cascade initiated by serotonin binding.
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Caption: Signaling pathway of the 5-HT1D receptor and the antagonistic action of GR 100679.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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